Cas no 130131-94-1 (6-Bromohexane-d13)

• Product Name: 6-Bromohexane-d13
• CAS No: 130131-94-1
• MF: C₆H₁₃Br
• MW: 178.151523351669
• CID: 137922
• Update Time: 2025-05-20

6-Bromohexane-d13 Chemical and Physical Properties

Names and Identifiers

• Hexane-1,1,1,2,2,3,3,4,4,5,5,6,6-d13,6-bromo- (9CI)
• 1-BROMOHEXANE-D13
• 485187_ALDRICH
• Hexyl-d13 bromide
• I14-39785
• n-Hexylbromide-d13
• hexyl-d13bromide
• 1-BROMOHEXANE-D13, 98 ATOM % D
• 6-Bromohexane-d13

• Inchi： 1S/C6H13Br/c1-2-3-4-5-6-7/h2-6H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2
• InChI Key： MNDIARAMWBIKFW-UTBWLCBWSA-N
• SMILES： BrC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 190.18311
• Isotope Atom Count: 13
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.269 g/mL at 25 °C
• Melting Point: −85 °C(lit.)
• Boiling Point: 154-158 °C(lit.)
• Flash Point: 135 °F
• Refractive Index: n20/D 1.4475(lit.)
• PSA: 0

6-Bromohexane-d13 Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 6-Bromohexane-d13

Introduction to 6-Bromohexane-d13: Applications and Significance in Modern Chemical Research

The compound with the CAS number 130131-94-1 is known as 6-Bromohexane-d13, a deuterated derivative of 6-bromohexane. This specialized chemical entity has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its unique properties and versatile applications. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also opens up new possibilities in synthetic chemistry and metabolic studies.

In recent years, the demand for labeled compounds in scientific research has surged, particularly in the areas of drug discovery and environmental monitoring. The use of deuterated compounds, such as 6-Bromohexane-d13, allows researchers to track reactions and metabolic pathways with high precision. This is particularly crucial in pharmaceutical development, where understanding the detailed interactions between drug candidates and biological systems is paramount.

The molecular structure of 6-Bromohexane-d13 consists of a hexane chain with a bromine atom at the sixth carbon position and deuterium atoms replacing some of the hydrogen atoms. This specific arrangement makes it an excellent candidate for various synthetic transformations, including cross-coupling reactions, which are fundamental in constructing complex organic molecules. The bromine atom serves as a reactive site, enabling the compound to participate in nucleophilic substitution reactions, while the deuterium atoms provide a stable backbone for studying reaction mechanisms.

One of the most notable applications of 6-Bromohexane-d13 is in the field of pharmaceutical synthesis. Deuterated drugs have been shown to exhibit improved pharmacokinetic properties, such as longer half-lives and reduced metabolism. This has led to increased interest in developing methodologies for incorporating deuterium atoms into drug molecules. The compound serves as a valuable building block for synthesizing deuterated analogs of existing drugs, which can potentially enhance their therapeutic efficacy and reduce side effects.

Recent studies have highlighted the role of 6-Bromohexane-d13 in studying environmental pollutants. The ability to label organic compounds with deuterium allows researchers to trace the degradation pathways of pollutants in natural systems. This is particularly important for understanding how environmental contaminants interact with biological organisms and how they can be effectively removed from ecosystems. The compound's stability under various environmental conditions makes it an ideal candidate for such studies.

The synthesis of 6-Bromohexane-d13 involves careful control over reaction conditions to ensure high yields and purity. Advanced techniques in organic synthesis, such as catalytic hydrogenation and isotopic exchange reactions, are often employed to achieve the desired deuterium incorporation. These methods require precise control over temperature, pressure, and catalyst selection to optimize reaction efficiency.

In conclusion, 6-Bromohexane-d13 represents a significant advancement in chemical research, offering unique opportunities for both synthetic chemistry and applied sciences. Its versatility in pharmaceutical development and environmental studies underscores its importance as a research tool. As scientific understanding continues to evolve, compounds like 6-Bromohexane-d13 will undoubtedly play a crucial role in shaping future innovations.